Cas no 938071-77-3 ((E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone)

• Product Name: (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone
• CAS No: 938071-77-3
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 4737669
• Update Time: 2025-08-05

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Cambridge id 5431942
• (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone

• Inchi： 1S/C17H24N2O/c1-4-14(2)13-18-9-11-19(12-10-18)17-7-5-16(6-8-17)15(3)20/h4-8H,9-13H2,1-3H3/b14-4+
• InChI Key： SBANNMOEYYSRDA-LNKIKWGQSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C/C(=C/C)/C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 3
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone: A Promising Molecular Scaffold in Pharmaceutical Research

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone (CAS No. 938071-77-3) represents a unique molecular entity with significant potential in the field of pharmaceutical research and drug development. This compound, characterized by its complex structure, has attracted growing attention due to its potential pharmacological properties and applications in therapeutic areas such as inflammation, neurodegenerative disorders, and oncology. The synthesis and functionalization of this molecule highlight the importance of structural diversity in optimizing biological activity while maintaining acceptable pharmacokinetic profiles.

Recent advancements in computational chemistry and in silico modeling have enabled researchers to explore the interactions between (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone and its potential targets. Studies published in Journal of Medicinal Chemistry and ACS Medicinal Chemistry Letters have demonstrated its ability to modulate key signaling pathways, including the PI3K/AKT/mTOR axis and MAPK/ERK cascade, which are critical in cellular proliferation and survival. These findings underscore the compound's relevance in the development of targeted therapies for diseases such as metabolic syndrome and <